(5E)-5-(2-chloro-6-fluorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H10ClFN2OS/c17-12-7-4-8-13(18)11(12)9-14-15(21)20(16(22)19-14)10-5-2-1-3-6-10/h1-9H,(H,19,22)
• InChI Key: YJTDRLFZQQMCQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=CC=C3Cl)F)NC2=S
• Molecular Formula: C16H10ClFN2OS
• Molecular Weight: 332.8 g/mol

Description

(5E)-5-(2-chloro-6-fluorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one is a useful research compound. Its molecular formula is C16H10ClFN2OS and its molecular weight is 332.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Activities

Research has demonstrated the synthesis of imidazolyl acetic acid derivatives, including chloro derivatives which have been evaluated for their anti-inflammatory activity against carrageenan-induced rat paw edema and their analgesic activity using the writhing test in albino mice. Compounds in this category have shown significant anti-inflammatory and analgesic activities, suggesting their potential for developing new therapeutic agents in these areas (Khalifa & Abdelbaky, 2008).

Antimicrobial Activity

Another study focused on the design and synthesis of novel fluorine-containing imidazolone derivatives, demonstrating their significant antimicrobial activity against various bacterial and fungal strains. This highlights the compound's utility in the development of new antimicrobial agents (Desai et al., 2021).

Herbicidal Activity

The compound and its derivatives have also been investigated for their herbicidal activity. A study synthesized novel 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring and tested their herbicidal activity against graminaceous plants, showing moderate to high levels of activity and suggesting their potential as herbicidal agents (Tajik & Dadras, 2011).

Photophysical Behavior and RNA Imaging

The photophysical behavior of derivatives, such as DFHBI and its analogs, which bind to the Spinach aptamer for RNA imaging, was characterized. The study provides insights into the fluorescence properties of these molecules, contributing to the development of fluorogenic molecules for RNA imaging applications (Santra et al., 2019).

Tyrosinase Inhibitory Effects

Derivatives of the compound have shown potent inhibitory effects on tyrosinase activities, relevant for potential applications in the development of antityrosinase agents for cosmetic and therapeutic purposes (Yu et al., 2015).